2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide

• Molecular Formula: C14H12Cl2N2O
• Molecular Weight: 295.2 g/mol
• IUPAC Name: 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H12Cl2N2O/c15-10-5-3-6-11(16)14(10)18-13(19)8-9-4-1-2-7-12(9)17/h1-7H,8,17H2,(H,18,19)
• InChI Key: IKNFXGMHIHFPRS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC(=O)NC2=C(C=CC=C2Cl)Cl)N

Description

2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide, also known as DPA-714, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroimaging. DPA-714 is a selective ligand for the translocator protein (TSPO), which is expressed in high levels in activated microglia and astrocytes.

Scientific Research Applications

2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide has been extensively studied for its potential applications in neuroimaging. TSPO expression is upregulated in various neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide can be labeled with a positron-emitting radionuclide such as carbon-11 or fluorine-18, and used as a radiotracer for positron emission tomography (PET) imaging. PET imaging with 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide can provide valuable information on the extent and distribution of neuroinflammation in these diseases.

Mechanism of Action

2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide binds to the TSPO, which is located on the outer mitochondrial membrane of microglia and astrocytes. TSPO is involved in the transport of cholesterol across the mitochondrial membrane, and plays a role in the regulation of mitochondrial function and apoptosis. Binding of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide to TSPO leads to the activation of microglia and astrocytes, which results in the production of proinflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide has been shown to induce the expression of proinflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in microglia and astrocytes. It also increases the production of reactive oxygen species (ROS) and nitric oxide (NO), which can lead to oxidative stress and damage to neuronal cells. In addition, 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide has been shown to modulate the expression of various genes involved in immune and inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide is its high selectivity for TSPO, which allows for specific targeting of activated microglia and astrocytes. This can provide valuable information on the extent and distribution of neuroinflammation in various neurodegenerative diseases. However, 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide has a relatively short half-life, which limits its use in longitudinal studies. In addition, the synthesis of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide can be challenging and requires specialized equipment and expertise.

Future Directions

Future research on 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide could focus on the development of more efficient synthesis methods and purification techniques. In addition, the use of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide in combination with other radiotracers could provide a more comprehensive understanding of the pathophysiology of neurodegenerative diseases. Furthermore, the development of TSPO ligands with higher affinity and selectivity could improve the sensitivity and specificity of PET imaging with 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide. Finally, the use of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide in preclinical studies could provide valuable insights into the mechanisms underlying neuroinflammation and potential therapeutic targets for neurodegenerative diseases.

Synthesis Methods

2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide can be synthesized using a multistep process that involves the reaction of 2,6-dichlorobenzoyl chloride with 2-aminophenylacetic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ammonia to form 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide. The purity of 2-(2-aminophenyl)-N-(2,6-dichlorophenyl)acetamide can be improved using various purification techniques such as column chromatography and recrystallization.